Cas no 60086-41-1 (9H-Thioxanthen-9-one, 6-chloro-2-fluoro-)

• Product Name: 9H-Thioxanthen-9-one, 6-chloro-2-fluoro-
• CAS No: 60086-41-1
• MF: C₁₃H₆ClFOS
• MW: 264.702544689178
• CID: 499186
• PubChem ID: 70613798
• Update Time: 2025-04-19

9H-Thioxanthen-9-one, 6-chloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 6-chloro-2-fluoro-
• 6-chloro-2-fluorothioxanthen-9-one

• Inchi： 1S/C13H6ClFOS/c14-7-1-3-9-12(5-7)17-11-4-2-8(15)6-10(11)13(9)16/h1-6H
• InChI Key： AANHDQKCLTZXOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3C=C(C=CC=3SC=2C=1)F)=O

Computed Properties

• Exact Mass: 263.98128
• Monoisotopic Mass: 263.9811918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes